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Compound Name: Propyl 2-methylbutyrate

Cat. No.: B150927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl 2-methylbutyrate is an organic compound classified as an ester. It is recognized by its

characteristic fruity aroma and is found in various natural sources, including hops (Humulus

lupulus) and durian fruit (Durio zibethinus).[1] This document provides a comprehensive

technical guide on the chemical properties, structure, and analytical data of propyl 2-
methylbutyrate.

Chemical and Physical Properties
Propyl 2-methylbutyrate is a colorless liquid at room temperature.[2] It is flammable and

should be handled with appropriate safety precautions. The key chemical and physical

properties are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₈H₁₆O₂ [1]

Molecular Weight 144.21 g/mol [1]

IUPAC Name propyl 2-methylbutanoate [1]

CAS Number 37064-20-3 [1]

Appearance Colorless liquid [2]

Odor Fruity [2]

Boiling Point 157 °C [3]

Flash Point 46.7 °C [3]

Density 0.87 g/cm³ [3]

Refractive Index 1.4010 - 1.4050 [3]

SMILES CCCOC(=O)C(C)CC [1]

InChI
InChI=1S/C8H16O2/c1-4-6-10-

8(9)7(3)5-2/h7H,4-6H2,1-3H3
[1]

InChIKey
TZFQMSDUSOTCJC-

UHFFFAOYSA-N
[1]

Chemical Structure
The chemical structure of propyl 2-methylbutyrate consists of a propyl group attached to the

oxygen of the carboxyl group of 2-methylbutyric acid.

Caption: Chemical structure of propyl 2-methylbutyrate.

Experimental Protocols
Representative Synthesis: Fischer Esterification
A common method for the synthesis of propyl 2-methylbutyrate is the Fischer esterification of

2-methylbutyric acid with propanol, using a strong acid as a catalyst.[4][5] The following is a
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representative protocol.

Materials:

2-Methylbutyric acid

Propanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Distillation apparatus

Separatory funnel

Procedure:

In a round-bottom flask, combine one molar equivalent of 2-methylbutyric acid and three

molar equivalents of propanol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 5% of the moles

of the carboxylic acid) while cooling the flask in an ice bath.

Equip the flask with a reflux condenser and heat the mixture to reflux for 2-3 hours.

After cooling to room temperature, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

again with water to remove unreacted acid, alcohol, and the catalyst.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude product by fractional distillation to obtain pure propyl 2-methylbutyrate.
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Spectroscopic Data
Detailed experimental spectra for propyl 2-methylbutyrate are not readily available in the

public domain. However, data for analogous compounds can be used for reference and

comparison.

Analytical Technique
Analogous

Compound

Key

Observations/Data
Source

¹H NMR Propyl methanoate

(a) ¹H Chemical shift

8.04 ppm:

HCOOCH₂CH₂CH₃(b)

¹H Chemical shift 4.16

ppm CH₂ protons:

HCOOCH₂CH₂CH₃(c)

¹H Chemical shift 1.61

ppm, CH₂ protons:

HCOOCH₂CH₂CH₃(d)

¹H Chemical shift 0.94

ppm, CH₃ protons:

HCOOCH₂CH₂CH₃

[6]

¹³C NMR Propyl butyrate
Spectral data

available.
[7]

IR Spectroscopy
Butanoic acid, 2-

methylpropyl ester

Gas Phase Spectrum

available.
[8]

Mass Spectrometry

(GC-MS)

Propyl 2-

methylbutyrate

Top 5 Peaks (m/z):57

(99.99)103 (70.05)85

(68.29)41 (49.82)43

(49.39)

[1]

Logical Workflow for Characterization
The following diagram illustrates a logical workflow for the synthesis and characterization of

propyl 2-methylbutyrate.
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Caption: Workflow for the synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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